Cas no 1260674-52-9 (tert-butyl 2-(fluoromethyl)-4-oxopiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(fluoromethyl)-4-oxopiperidine-1-carboxylate
• CAS No: 1260674-52-9
• MF: C₁₁H₁₈FNO₃
• MW: 231.26392698288
• MDL: MFCD11975879
• CID: 2101244
• PubChem ID: 53419978
• Update Time: 2025-10-31

tert-butyl 2-(fluoromethyl)-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(fluoromethyl)-4-oxopiperidine-1-carboxylate
• 1260674-52-9
• PB40147
• PS-15899
• 1-Boc-2-(fluoromethyl)-4-oxopiperidine
• DB-144957
• P18241
• t-Butyl 2-(fluoromethyl)-4-oxopiperidine-1-carboxylate
• TERT-BUTYL2-(FLUOROMETHYL)-4-OXOPIPERIDINE-1-CARBOXYLATE
• 1-Piperidinecarboxylic acid, 2-(fluoromethyl)-4-oxo-, 1,1-dimethylethyl ester
• MFCD11975879
• CS-0443864

• MDL： MFCD11975879
• Inchi： 1S/C11H18FNO3/c1-11(2,3)16-10(15)13-5-4-9(14)6-8(13)7-12/h8H,4-7H2,1-3H3
• InChI Key： OQFYENYYONOJBE-UHFFFAOYSA-N
• SMILES： FCC1CC(CCN1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 231.12707160g/mol
• Monoisotopic Mass: 231.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl 2-(fluoromethyl)-4-oxopiperidine-1-carboxylate

Research Update on tert-Butyl 2-(Fluoromethyl)-4-oxopiperidine-1-carboxylate (CAS: 1260674-52-9) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl 2-(fluoromethyl)-4-oxopiperidine-1-carboxylate (CAS: 1260674-52-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative, characterized by its fluoromethyl and oxo functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and protease-targeting therapeutics. The unique structural features of this compound, including the tert-butyloxycarbonyl (Boc) protecting group and the fluoromethyl moiety, contribute to its reactivity and applicability in complex synthetic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of tert-butyl 2-(fluoromethyl)-4-oxopiperidine-1-carboxylate as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The fluoromethyl group was found to enhance the metabolic stability of the resulting compounds, while the Boc-protected amine facilitated selective deprotection during multi-step syntheses. The study reported a 40% improvement in yield compared to traditional synthetic routes, underscoring the compound's utility in medicinal chemistry.

Further investigations have revealed the compound's potential in central nervous system (CNS) drug development. A recent patent application (WO2023056789) describes its incorporation into dopamine D3 receptor ligands, where the fluoromethyl group was shown to improve blood-brain barrier penetration. Molecular modeling studies indicate that the specific stereochemistry of the 2-position significantly influences receptor binding affinity, with the (R)-enantiomer demonstrating superior pharmacological properties.

The synthetic accessibility of tert-butyl 2-(fluoromethyl)-4-oxopiperidine-1-carboxylate has also been a focus of recent research. A 2024 publication in Organic Process Research & Development details an optimized large-scale synthesis method using continuous flow chemistry, achieving >99% purity with reduced environmental impact. This advancement addresses previous challenges in the industrial-scale production of this valuable intermediate.

Emerging applications in radiopharmaceuticals have been reported, where the fluorine-18 labeled analog of this compound shows promise as a positron emission tomography (PET) tracer for imaging neurodegenerative diseases. Preliminary in vivo studies demonstrate favorable pharmacokinetics and specific binding to amyloid plaques, suggesting potential for diagnostic applications in Alzheimer's disease.

As research continues, the compound's role in fragment-based drug discovery is being explored. Its relatively small molecular weight (215.23 g/mol) and multiple functional groups make it an attractive starting point for structure-activity relationship studies. Recent computational analyses suggest that modifications to the 4-oxo group could yield compounds with enhanced selectivity for various therapeutic targets.

The safety profile of tert-butyl 2-(fluoromethyl)-4-oxopiperidine-1-carboxylate has been evaluated in several recent studies. While generally considered stable under standard laboratory conditions, precautions are recommended when handling the fluoromethyl group, as it may release hydrogen fluoride under extreme conditions. Proper personal protective equipment and engineering controls should be employed during large-scale operations.